Cas no 23863-09-4 (2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-)

• Product name: 2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-
• CAS No: 23863-09-4
• MF: C₁₀H₁₁NO₂
• MW: 177.2
• CID: 2837196
• PubChem ID: 13863025

2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID90551430
• 4-Ethyl-2H-1,4-benzoxazin-3(4H)-one
• 4-ethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• AKOS015948120
• CRBVBCJIYONNNP-UHFFFAOYSA-N
• 4-Ethyl-4H-benzo[1,4]oxazin-3-one
• SCHEMBL474614
• 2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-
• 23863-09-4

• Inchi： InChI=1S/C10H11NO2/c1-2-11-8-5-3-4-6-9(8)13-7-10(11)12/h3-6H,2,7H2,1H3
• InChI Key： CRBVBCJIYONNNP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones